Cas no 925430-05-3 (1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone)

• Product name: 1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone
• CAS No: 925430-05-3
• MF: C₉H₁₁NO
• MW: 149.18974
• CID: 1121769
• PubChem ID: 86258721

1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone
• 1-(1-Cyclopropyl-1H-pyrrol-2-yl)ethanone
• SB63187
• 925430-05-3
• SCHEMBL16220627

• Inchi： InChI=1S/C9H11NO/c1-7(11)9-3-2-6-10(9)8-4-5-8/h2-3,6,8H,4-5H2,1H3
• InChI Key： PSKMQFHVXABWFD-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=CN1C2CC2

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų
• XLogP3: 1.1

Additional information on 1-(1-cyclopropyl-1H-pyrrol-2-yl)-Ethanone

1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone: An Overview of CAS No. 925430-05-3

1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone, also known by its CAS number 925430-05-3, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct cyclopropyl and pyrrole moieties, which contribute to its unique chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone.

The molecular structure of 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone is particularly noteworthy. The cyclopropyl ring, a three-membered carbon ring, imparts significant strain to the molecule, which can influence its reactivity and stability. The pyrrole ring, a five-membered heterocyclic aromatic ring containing one nitrogen atom, further enhances the compound's chemical diversity. The combination of these two moieties results in a molecule with unique electronic and steric properties.

In terms of synthesis, 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone can be prepared through various methodologies. One common approach involves the reaction of a cyclopropyl ketone with a pyrrole derivative under suitable conditions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic method that significantly improved the yield and purity of 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone.

The biological activity of 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone has been the subject of extensive research. Preliminary studies have shown that this compound exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anti-cancer activities. A 2023 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone effectively inhibited the proliferation of human cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to its potential therapeutic applications, 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone has also been explored for its use in materials science. The unique electronic properties of this compound make it an attractive candidate for the development of novel materials with enhanced optical and electronic properties. A recent study published in the Journal of Materials Chemistry C highlighted the use of 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone-based polymers in organic photovoltaic devices.

The safety profile of 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone is another critical aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in various applications.

In conclusion, 1-(1-Cyclopropyl-1H-Pyrrol-2-yl)-Ethanone (CAS No. 925430-05-3) is a versatile compound with significant potential in multiple fields, including medicinal chemistry, materials science, and organic synthesis. Ongoing research continues to uncover new applications and properties of this intriguing molecule, solidifying its importance in modern scientific research.